5-Cyclopropylmethoxymethyl-pyridin-2-ylamine
Cat. No. B8578643
M. Wt: 178.23 g/mol
InChI Key: MVRLXGIKFICLAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07482341B2
Procedure details
This material was prepared in analogy to example 86 step B] from N-(5-cyclopropylmethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (0.87 g) and 3M aqueous NaOH (5.54 mL) as a yellow solid (0.527 g). MS (ESI): 179.1 (MH+).
Name
N-(5-cyclopropylmethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide
Quantity
0.87 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH:1]1([CH2:4][O:5][CH2:6][C:7]2[CH:8]=[CH:9][C:10]([NH:13]C(=O)C(C)(C)C)=[N:11][CH:12]=2)[CH2:3][CH2:2]1.[OH-].[Na+]>>[CH:1]1([CH2:4][O:5][CH2:6][C:7]2[CH:8]=[CH:9][C:10]([NH2:13])=[N:11][CH:12]=2)[CH2:3][CH2:2]1 |f:1.2|
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Inputs
Step One
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Name
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N-(5-cyclopropylmethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide
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Quantity
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0.87 g
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Type
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reactant
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Smiles
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C1(CC1)COCC=1C=CC(=NC1)NC(C(C)(C)C)=O
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Name
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Quantity
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5.54 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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C1(CC1)COCC=1C=CC(=NC1)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
